Cas no 169057-47-0 (Carbamic acid,[(1S)-3-methyl-1-[(2S,4R)-tetrahydro-4-methyl-5-oxo-2-furanyl]butyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid,[(1S)-3-methyl-1-[(2S,4R)-tetrahydro-4-methyl-5-oxo-2-furanyl]butyl]-,1,1-dimethylethyl ester
• CAS No: 169057-47-0
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 1350874
• Update Time: 2024-08-17

Carbamic acid,[(1S)-3-methyl-1-[(2S,4R)-tetrahydro-4-methyl-5-oxo-2-furanyl]butyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-3-methyl-1-[(2S,4R)-tetrahydro-4-methyl-5-oxo-2-furanyl]butyl]-,1,1-dimethylethyl ester
• Carbamic acid, N-[(1S)-3-methyl-1-[(2S,4R)-tetrahydro-4-methyl-5-oxo-2-furanyl]butyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H27NO4/c1-9(2)7-11(12-8-10(3)13(17)19-12)16-14(18)20-15(4,5)6/h9-12H,7-8H2,1-6H3,(H,16,18)/t10-,11+,12+/m1/s1
• InChI Key： JFBUIGVEJCZHGO-WOPDTQHZSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]([C@@H]1C[C@@H](C)C(=O)O1)CC(C)C

Computed Properties

• Exact Mass: 285.19411

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Melting Point: 90-91 °C
• Boiling Point: 417.5±18.0 °C(Predicted)
• PSA: 64.63
• pka: 11.91±0.46(Predicted)